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Compound of Interest

Compound Name: Lead phosphate

Cat. No.: B1221345

An In-depth Technical Guide to Lead(ll)
Phosphate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of lead(ll) phosphate, covering its
chemical and physical properties, synthesis protocols, relevant biological interactions, and
analytical methodologies. The information is intended for professionals in research, science,
and drug development who may encounter this compound in various contexts, from
environmental studies to toxicology and materials science.

Chemical Identification and Properties

Lead(ll) phosphate is an inorganic compound with the chemical formula Pb3(POa4)2.[1][2] Its
corresponding CAS number is 7446-27-7.[2][3] This compound is formed from lead in its +2
oxidation state and the phosphate anion.

Table 1: Chemical Identifiers for Lead(ll) Phosphate

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1221345?utm_src=pdf-interest
https://grokipedia.com/page/Lead(II)_phosphate
https://en.wikipedia.org/wiki/Lead(II)_phosphate
https://en.wikipedia.org/wiki/Lead(II)_phosphate
https://haz-map.com/Agents/2528
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name tris(lead(2+)) diphosphate[4]

PubChem CID 24009[2]

EC Number 231-205-5[2][5]

RTECS Number 0G3675000[2]

UNII 6211T06190[2]

InChl Key HUTDDBSSHVOYJR-UHFFFAOYSA-H[2]

Lead(ll) phosphate is a white, crystalline powder at room temperature.[2] It is characterized by
its very low solubility in water but is soluble in nitric acid and fixed alkali hydroxides.[1][2] Upon
heating to its melting point, it decomposes, emitting toxic fumes of lead and phosphorus
oxides.[1][2]

Table 2: Physicochemical Properties of Lead(ll) Phosphate

Property Value

Molar Mass 811.54 g/mol [1][6]

Appearance White crystalline powder or hexagonal
crystals[1][2]

Density 6.9 - 7.1 g/cm3[1][7]

Melting Point 1,014 °C (decomposes)[1][2]

Solubility in Water 0.000014 g/ 100 mL (practically insoluble)[2][3]

Refractive Index 2.048[2][7]

Biological Interactions and Signaling Pathways

Lead is a toxic heavy metal known to interfere with numerous biological processes, primarily by
mimicking essential divalent cations like calcium (Ca2*).[8] This ionic mimicry allows lead to
disrupt critical cellular signaling pathways.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/tris_lead_2_-diphosphate
https://en.wikipedia.org/wiki/Lead(II)_phosphate
https://en.wikipedia.org/wiki/Lead(II)_phosphate
https://www.wikidata.org/wiki/Q883666
https://en.wikipedia.org/wiki/Lead(II)_phosphate
https://en.wikipedia.org/wiki/Lead(II)_phosphate
https://en.wikipedia.org/wiki/Lead(II)_phosphate
https://en.wikipedia.org/wiki/Lead(II)_phosphate
https://grokipedia.com/page/Lead(II)_phosphate
https://en.wikipedia.org/wiki/Lead(II)_phosphate
https://grokipedia.com/page/Lead(II)_phosphate
https://en.wikipedia.org/wiki/Lead(II)_phosphate
https://grokipedia.com/page/Lead(II)_phosphate
https://askfilo.com/user-question-answers-smart-solutions/lead-ii-phosphate-3338393635353733
https://grokipedia.com/page/Lead(II)_phosphate
https://en.wikipedia.org/wiki/Lead(II)_phosphate
https://grokipedia.com/page/Lead(II)_phosphate
https://www.americanelements.com/lead-ii-phosphate-7446-27-7
https://grokipedia.com/page/Lead(II)_phosphate
https://en.wikipedia.org/wiki/Lead(II)_phosphate
https://en.wikipedia.org/wiki/Lead(II)_phosphate
https://haz-map.com/Agents/2528
https://en.wikipedia.org/wiki/Lead(II)_phosphate
https://www.americanelements.com/lead-ii-phosphate-7446-27-7
https://sites.tufts.edu/leadpoisoning/pathways/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

One of the well-documented effects of lead is its interference with the phosphoinositide
signaling pathway, which is crucial for intracellular calcium regulation.[9] Lead ions (Pb2*) can
alter the conformation of inositol polyphosphate receptors, such as the inositol 1,4,5-
trisphosphate (InsPs) receptor, affecting their binding affinity and inhibiting the subsequent
release of Ca2* from intracellular stores.[9] This disruption can have cascading negative effects
on synaptic transmission and other calcium-dependent cellular functions.[8]
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Diagram 1: Interference of Lead (Pb2*) with the InsPs Signaling Pathway.

Experimental Protocols

This protocol describes the synthesis of a stable lead phosphate nanopatrticle suspension for
use in environmental transport or filter efficacy studies.[10]

Materials:
e Deionized (DI) water
¢ Sodium bicarbonate (NaHCO3)

 Nitric acid (HNOs, 0.6 N)
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e Sodium hydroxide (NaOH, 0.6 N)

o Primary orthophosphate stock solution

e Secondary lead nanoparticle stock suspension
Procedure:

e Prepare a tank of DI water and adjust the Dissolved Inorganic Carbon (DIC) to 7 mg C/L by
adding NaHCO:s.

e Adjust the pH of the solution to 7.5 £ 0.1 using 0.6 N HNOs and 0.6 N NaOH.

e Add the primary orthophosphate stock solution to achieve a concentration of 3.4 mg POa/L.
Re-adjust the pH to 7.5 if necessary.

o Add the secondary lead nanoparticle stock suspension to the tank to reach the desired final
total Pb concentration (e.g., 0.10 mg/L).

e Perform a final pH adjustmentto 7.5 £ 0.1.

e The resulting suspension contains stable lead phosphate nanopatrticles
(hydroxypyromorphite) with an average diameter of approximately 38 nm.[10]

The quantitative analysis and characterization of lead phosphate, particularly in particulate
form, involves several instrumental techniques.

Protocol for Total Lead Analysis by ICP-MS:[10][11]

o Sample Collection: Collect water samples containing lead phosphate particles in high-
density polyethylene (HDPE) bottles.

» Digestion: Acidify the samples by adding nitric acid to a final concentration of 2% by volume.

e Incubation: Allow the samples to digest for a minimum of 16 hours to ensure complete
dissolution of the lead-containing particles.
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e Analysis: Analyze the total lead concentration in the digested samples using Inductively
Coupled Plasma Mass Spectrometry (ICP-MS) following EPA method 200.8.

Protocol for Particle Size Analysis:[11]
o Sample Preparation: Use a diluted, stable suspension of lead phosphate nanoparticles.

o Measurement: Determine the hydrodynamic diameter of the particles using Dynamic Light
Scattering (DLS).

e Morphology: Observe the morphology and crystallinity of the particles using Scanning
Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM).
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Diagram 2: Experimental Workflow for POU Filter Efficacy Testing.

Applications
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While its high toxicity precludes its use in drug development, lead(ll) phosphate has specific
industrial and environmental applications.

e Plastics and Glasses: It is used as a stabilizer in plastics like styrene and in the production of
specialty glasses.[1][4]

e Environmental Remediation: In lead-contaminated soils or water, phosphates can be added
to induce the precipitation of highly insoluble lead phosphate.[1] This process, known as in-
situ immobilization, effectively reduces the bioavailability and mobility of toxic lead,
preventing it from entering the food chain or water supplies.[1][12]

Safety and Toxicology

Lead(ll) phosphate is highly toxic and is classified as a probable human carcinogen.[1][2]
Exposure can occur through inhalation, ingestion, or skin absorption, leading to symptoms of
acute or chronic lead poisoning.[1] These symptoms include neurological damage, kidney
damage, anemia, and reproductive harm.[1][3]

Table 3: GHS Hazard Information for Lead(ll) Phosphate

Pictogram Code Hazard Statement

May damage the unborn child.
GHSO08: Health Hazard H360Df Suspected of damaging
fertility.[2]

May cause damage to organs
H373 through prolonged or repeated

exposure.[2]

Very toxic to aquatic life with

GHSO09: Environmental Hazard  H410 _
long lasting effects.[2]

Handling of lead(Il) phosphate requires strict adherence to safety protocols, including the use
of personal protective equipment (PPE), working in a well-ventilated area or fume hood, and
preventing environmental release. All waste must be disposed of as hazardous material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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